Cas no 1396865-58-9 (N-6-(morpholin-4-yl)pyrimidin-4-yl-2-3-(trifluoromethyl)phenoxyacetamide)

• Product Name: N-6-(morpholin-4-yl)pyrimidin-4-yl-2-3-(trifluoromethyl)phenoxyacetamide
• CAS No: 1396865-58-9
• MF: C₁₇H₁₇F₃N₄O₃
• MW: 382.337094068527
• CID: 5981933
• PubChem ID: 71794835
• Update Time: 2025-05-22

N-6-(morpholin-4-yl)pyrimidin-4-yl-2-3-(trifluoromethyl)phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-6-(morpholin-4-yl)pyrimidin-4-yl-2-3-(trifluoromethyl)phenoxyacetamide
• N-(6-morpholin-4-ylpyrimidin-4-yl)-2-[3-(trifluoromethyl)phenoxy]acetamide
• F6257-1827
• AKOS024545574
• 1396865-58-9
• N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-[3-(trifluoromethyl)phenoxy]acetamide
• N-(6-morpholinopyrimidin-4-yl)-2-(3-(trifluoromethyl)phenoxy)acetamide
• VU0541786-1

• Inchi： 1S/C17H17F3N4O3/c18-17(19,20)12-2-1-3-13(8-12)27-10-16(25)23-14-9-15(22-11-21-14)24-4-6-26-7-5-24/h1-3,8-9,11H,4-7,10H2,(H,21,22,23,25)
• InChI Key： QVEBORJEFXRDOK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OCC(NC1=CC(=NC=N1)N1CCOCC1)=O)(F)F

Computed Properties

• Exact Mass: 382.12527490g/mol
• Monoisotopic Mass: 382.12527490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-6-(morpholin-4-yl)pyrimidin-4-yl-2-3-(trifluoromethyl)phenoxyacetamide

Comprehensive Overview of N-6-(morpholin-4-yl)pyrimidin-4-yl-2-3-(trifluoromethyl)phenoxyacetamide (CAS No. 1396865-58-9)

N-6-(morpholin-4-yl)pyrimidin-4-yl-2-3-(trifluoromethyl)phenoxyacetamide (CAS No. 1396865-58-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, is widely studied for its potential applications in drug discovery and development. The presence of a morpholine ring and a trifluoromethyl group enhances its biological activity, making it a promising candidate for various therapeutic and agricultural uses.

The chemical structure of N-6-(morpholin-4-yl)pyrimidin-4-yl-2-3-(trifluoromethyl)phenoxyacetamide includes a pyrimidine core, which is a common motif in many biologically active molecules. The morpholin-4-yl substitution at the 6-position and the 3-(trifluoromethyl)phenoxy moiety at the 2-position contribute to its distinctive properties. Researchers are particularly interested in its potential as a kinase inhibitor, which could play a role in treating diseases such as cancer and inflammatory disorders.

In recent years, the demand for novel compounds like N-6-(morpholin-4-yl)pyrimidin-4-yl-2-3-(trifluoromethyl)phenoxyacetamide has surged due to advancements in precision medicine and targeted therapies. The compound's ability to modulate specific biological pathways makes it a valuable tool in the development of next-generation pharmaceuticals. Additionally, its agrochemical applications are being explored, particularly in the formulation of pesticides and herbicides that target resistant pests and weeds.

The synthesis of N-6-(morpholin-4-yl)pyrimidin-4-yl-2-3-(trifluoromethyl)phenoxyacetamide involves multi-step organic reactions, often requiring high-purity reagents and controlled conditions. Researchers emphasize the importance of optimizing synthetic routes to improve yield and scalability, which is crucial for industrial applications. The compound's stability under various environmental conditions is also a key area of study, as it influences its shelf life and efficacy in real-world applications.

From a market perspective, the global interest in N-6-(morpholin-4-yl)pyrimidin-4-yl-2-3-(trifluoromethyl)phenoxyacetamide is driven by the growing need for innovative solutions in healthcare and agriculture. Pharmaceutical companies are investing heavily in research to uncover its full potential, while agrochemical firms are exploring its use in sustainable farming practices. The compound's versatility and unique properties position it as a key player in these industries.

Safety and regulatory compliance are paramount when handling N-6-(morpholin-4-yl)pyrimidin-4-yl-2-3-(trifluoromethyl)phenoxyacetamide. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. Researchers and manufacturers are required to adhere to guidelines set by regulatory bodies to guarantee the compound's safe handling, storage, and disposal.

In conclusion, N-6-(morpholin-4-yl)pyrimidin-4-yl-2-3-(trifluoromethyl)phenoxyacetamide (CAS No. 1396865-58-9) represents a cutting-edge compound with vast potential in both pharmaceutical and agrochemical sectors. Its unique structural features and biological activity make it a subject of ongoing research and development. As scientific understanding of this compound deepens, its applications are expected to expand, offering new opportunities for innovation and growth in related industries.